Cas no 139508-58-0 (Ethanone, 1-(3,5-dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]-)

• Product Name: Ethanone, 1-(3,5-dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]-
• CAS No: 139508-58-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 1288387
• PubChem ID: 29978824
• Update Time: 2025-04-20

Ethanone, 1-(3,5-dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,5-dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]-
• 1-(3,5-Dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]ethanone
• Terbutalone
• CS-0140492
• 2-(tert-Butylamino)-1-(3,5-dihydroxyphenyl)ethanone
• Ethanone, 1-(3,5-dihydroxyphenyl)-2-((1,1-dimethylethyl)amino)-
• 2-(t-butylamino)-1-(3,5-dihydroxyphenyl)ethanone
• 139508-58-0
• UNII-S9Z2G347D9
• Terbutaline Impurity C
• TERBUTALINE SULFATE IMPURITY C [EP IMPURITY]
• HY-137575
• S9Z2G347D9
• 1-(3,5-Dihydroxyphenyl)-2-((1,1-dimethylethyl)amino)ethanone
• Terbutaline sulfate impurity C [EP]

• Inchi： 1S/C12H17NO3/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,13-15H,7H2,1-3H3
• InChI Key： YRQVMOOPIMHYOQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)O)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56

Ethanone, 1-(3,5-dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature